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Compound of Interest

Compound Name: Glycine sodium

Cat. No.: B1309317 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of Glycine sodium.

This guide provides detailed procedural guidance to ensure the safe handling of Glycine
sodium in a laboratory setting. Adherence to these protocols is crucial for minimizing risks and

ensuring a safe research environment.

Personal Protective Equipment (PPE) and Safety
Measures
When handling Glycine sodium, it is imperative to use appropriate personal protective

equipment to prevent exposure. The following table summarizes the required PPE and other

essential safety measures.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1309317?utm_src=pdf-interest
https://www.benchchem.com/product/b1309317?utm_src=pdf-body
https://www.benchchem.com/product/b1309317?utm_src=pdf-body
https://www.benchchem.com/product/b1309317?utm_src=pdf-body
https://www.benchchem.com/product/b1309317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1309317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment/Measure Specification Rationale

Eye Protection
Chemical safety goggles or

eyeglasses with side shields.

Protects eyes from potential

splashes or airborne particles.

[1][2][3]

Hand Protection
Compatible chemical-resistant

gloves (e.g., Nitrile rubber).

Prevents direct skin contact

with the chemical.[1][2][3]

Body Protection

Long-sleeved clothing,

chemical-resistant apron, or

lab coat.

Protects skin from accidental

spills or contact.[1][2][3]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when dusts are

generated to prevent

respiratory tract irritation.[1][3]

Ventilation
Use in a well-ventilated area or

with local exhaust ventilation.

Keeps airborne concentrations

of the chemical low.[1][2]

Hygiene
Wash hands thoroughly after

handling.

Prevents accidental ingestion

or transfer of the chemical.[1]

[2]

Emergency Equipment

An eyewash facility and a

safety shower should be

readily available.

Provides immediate

decontamination in case of

accidental exposure.[1][3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Glycine sodium is essential for safety and regulatory

compliance. The following workflow outlines the key steps.
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Caption: Workflow for the safe handling and disposal of Glycine sodium.

Step-by-Step Guidance:

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Ensure the label is intact and legible.

Storage: Store the container in a tightly closed container in a cool, dry, well-ventilated area

away from incompatible substances like oxidizing agents.[1][2]
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Preparation and Handling:

Before handling, ensure all necessary PPE is worn correctly.

Work in a well-ventilated area, such as a fume hood, especially when generating dust.[1]

[2]

Minimize the generation of dust.[1]

Avoid contact with eyes, skin, and clothing.[1][2]

After handling, wash hands thoroughly.[1][2]

Spill Management:

In case of a spill, immediately evacuate the area if necessary.

Wear appropriate PPE before attempting to clean up.

For small spills, vacuum or sweep up the material and place it into a suitable, labeled

disposal container.[1] Avoid generating dust.[1]

Clean the spill area thoroughly.

Waste Disposal:

All waste materials containing Glycine sodium must be disposed of in accordance with

federal, state, and local regulations.

Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Documentation: Maintain records of the chemical's receipt, use, and disposal as part of good

laboratory practice.

Emergency Response Plan
Immediate and appropriate action is critical in the event of an emergency.
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Exposure Incident

Eye Contact Skin Contact Inhalation Ingestion

Flush with water for 15 mins
Seek medical aid

Flush with water for 15 mins
Remove contaminated clothing

Seek medical aid

Move to fresh air
Provide artificial respiration if needed

Seek medical aid

Do NOT induce vomiting
Rinse mouth with water

Seek medical aid
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Caption: Emergency procedures for Glycine sodium exposure.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes. Seek medical attention.[1]

Inhalation: Remove the individual from exposure and move to fresh air immediately. If not

breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical

attention.[1][2]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious

person. Seek medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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